Methyl (2S,4R)-4-Hydroxy-5-oxopyrrolidine-2-carboxylate

Specification

• CAS No.: 180321-18-0
• Molecular Formula: C6H9NO4
• Molecular Weight: 159.14 g/mol
• IUPAC Name: methyl (2S,4R)-4-hydroxy-5-oxopyrrolidine-2-carboxylate
• Standard InChI: InChI=1S/C6H9NO4/c1-11-6(10)3-2-4(8)5(9)7-3/h3-4,8H,2H2,1H3,(H,7,9)/t3-,4+/m0/s1
• Standard InChI Key: OKJQBJHYKVHRIS-IUYQGCFVSA-N
• Isomeric SMILES: COC(=O)[C@@H]1C[C@H](C(=O)N1)O
• SMILES: COC(=O)C1CC(C(=O)N1)O
• Canonical SMILES: COC(=O)C1CC(C(=O)N1)O

Introduction

Methyl (2S,4R)-4-Hydroxy-5-oxopyrrolidine-2-carboxylate is a compound with significant interest in chemical and biological research. It is identified by its molecular formula C6H9NO4 and molecular weight of 159.14 g/mol. This compound is also known by several synonyms, including Proline, 4-hydroxy-5-oxo-, methyl ester, trans- (9CI), and has been reported in plants such as Stellaria palustris and Pseudostellaria heterophylla.

Computational Chemistry Data

• TPSA (Topological Polar Surface Area): 75.63

• LogP (Octanol-Water Partition Coefficient): -1.5912

• H_Acceptors: 4

• H_Donors: 2

• Rotatable Bonds: 1.

Synthesis and Applications

Methyl (2S,4R)-4-Hydroxy-5-oxopyrrolidine-2-carboxylate can be synthesized through various chemical pathways, often involving the modification of proline derivatives. Its applications are diverse, ranging from pharmaceutical research to natural product chemistry.

Research Findings

This compound has been studied for its presence in certain plant species, indicating potential roles in plant metabolism or defense mechanisms. The specific stereochemistry (2S,4R) suggests a high degree of specificity in biological interactions, which could be crucial for understanding its biological functions.

Safety Information

• GHS Pictogram: GHS07

• Signal Word: Warning

• Hazard Statements: H302, H315, H319, H335

• Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P330, P362+P364, P403+P233, P405, P501.